Cas no 1705101-35-4 (7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane
• CAS No: 1705101-35-4
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5549067
• Update Time: 2025-10-31

7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(1-methyltriazol-4-yl)methanone
• 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane

• Inchi： 1S/C13H16N4O2S/c1-16-9-10(14-15-16)13(18)17-5-4-12(20-8-6-17)11-3-2-7-19-11/h2-3,7,9,12H,4-6,8H2,1H3
• InChI Key： KKSOUMUGPSWCRO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CO2)SCC1)(C1=CN(C)N=N1)=O

Additional information on 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane

Exploring 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane (CAS No. 1705101-35-4): A Versatile Compound in Modern Research

The compound 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane (CAS No. 1705101-35-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. With the growing interest in heterocyclic compounds and their role in drug discovery, this molecule stands out for its furan and 1,2,3-triazole moieties, which are known for their bioactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its properties to address challenges in targeted drug delivery and bioactive molecule design.

One of the key reasons for the popularity of CAS No. 1705101-35-4 is its structural complexity, which combines a thiazepane ring with a furan and a 1-methyl-1H-1,2,3-triazole group. This combination offers a rich platform for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The presence of the triazole ring, in particular, aligns with current trends in click chemistry, a field that has revolutionized the synthesis of complex molecules with high precision and efficiency.

In the context of drug discovery, 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane is being investigated for its potential as a scaffold for kinase inhibitors. Kinases are a major focus in oncology and inflammatory diseases, making this compound highly relevant to ongoing research. Additionally, its furan component is often associated with antimicrobial and antioxidant properties, which are critical in the development of new therapeutics for resistant infections.

Beyond pharmaceuticals, this compound is also being explored in material science. The thiazepane ring system contributes to its stability, while the furan and triazole groups offer opportunities for functionalization. This makes it a candidate for designing smart materials and polymers with tailored properties, such as responsiveness to environmental stimuli or enhanced mechanical strength.

The synthesis of CAS No. 1705101-35-4 involves advanced organic synthesis techniques, including multicomponent reactions and catalysis. These methods are not only efficient but also align with the principles of green chemistry, a growing concern among researchers aiming to reduce waste and energy consumption. As sustainability becomes a priority, the demand for compounds like this, which can be synthesized using eco-friendly protocols, is expected to rise.

In summary, 7-(furan-2-yl)-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-1,4-thiazepane (CAS No. 1705101-35-4) represents a fascinating area of research at the intersection of medicinal chemistry, material science, and sustainable synthesis. Its multifaceted applications and alignment with current scientific trends make it a compound worth watching in the coming years.